Cas no 132066-38-7 (4-Isoxazolecarboxylicacid,5-amino-3-(trifluoromethyl)-(9CI))

• Product Name: 4-Isoxazolecarboxylicacid,5-amino-3-(trifluoromethyl)-(9CI)
• CAS No: 132066-38-7
• MF: C₅H₃F₃N₂O₃
• MW: 196.084131479263
• CID: 898858
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid,5-amino-3-(trifluoromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid,5-amino-3-(trifluoromethyl)-(9CI)

• Inchi： 1S/C5H3F3N2O3/c6-5(7,8)2-1(4(11)12)3(9)13-10-2/h9H2,(H,11,12)
• InChI Key： XGCQJZLUKQTZQP-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C(O)=O)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 196.01
• Monoisotopic Mass: 196.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4A^2